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Compound of Interest

Compound Name: 1-(Chloroacetyl)azocane

CAS No.: 14368-26-4

Cat. No.: B1285578

Get Quote

An In-depth Technical Guide to the Chemical Properties and Applications of 1-
(Chloroacetyl)azocane

Executive Summary
1-(Chloroacetyl)azocane is a bifunctional organic compound of significant interest to the

chemical and pharmaceutical sciences. It serves as a versatile synthetic intermediate, primarily

utilized for the introduction of the azocane moiety onto other molecular scaffolds. This guide

provides a comprehensive overview of its chemical properties, a detailed protocol for its

synthesis, an exploration of its reactivity, and essential safety guidelines for its handling. The

document is intended for researchers, chemists, and drug development professionals who

require a technical understanding of this valuable building block.

Compound Identification and Structure
1-(Chloroacetyl)azocane, with the CAS Number 14368-26-4, is structurally composed of a

saturated eight-membered azocane (or heptamethyleneimine) ring N-acylated with a

chloroacetyl group.[1][2] This unique structure confers a dual-reactivity profile: the stable amide

linkage and a highly reactive alkyl chloride "handle," making it an ideal intermediate for

covalent modification of other molecules.
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The IUPAC name for this compound is 1-(2-chloroacetyl)azocane. Its formation results from the

reaction between azocane and chloroacetyl chloride.[3]

Identifier Value Source

CAS Number 14368-26-4 [1][4]

Molecular Formula C₉H₁₆ClNO [1]

Molecular Weight 189.68 g/mol [1]

IUPAC Name 1-(2-chloroacetyl)azocane (Standard nomenclature)

Synonyms
1-(1-azocanyl)-2-

chloroethanone
[4]

Physicochemical Properties
Detailed experimental data for 1-(Chloroacetyl)azocane, such as its precise melting point,

boiling point, and solubility profile, are not extensively documented in publicly available

literature. For lot-specific physical data, it is imperative to consult the Certificate of Analysis

provided by the chemical supplier.[1] The properties listed below are based on its molecular

formula and the known characteristics of its constituent parts.

Property Value/Description Source

Molecular Formula C₉H₁₆ClNO [1]

Molecular Weight 189.68 g/mol [1]

Appearance
Typically an oil or low-melting

solid
(Inferred)

Solubility

Expected to be soluble in a

range of organic solvents like

dichloromethane, ethyl

acetate, and acetone.

(Inferred from structure)
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Reaction Overview: N-Acylation
1-(Chloroacetyl)azocane is synthesized via a nucleophilic acyl substitution reaction. The

secondary amine of the azocane ring acts as a nucleophile, attacking the highly electrophilic

carbonyl carbon of chloroacetyl chloride.[3] This reaction is typically rapid and high-yielding,

driven by the potent acylating power of chloroacetyl chloride.[5] A non-nucleophilic base, such

as triethylamine, is often included to neutralize the hydrochloric acid byproduct, preventing the

protonation of the starting amine.[6]

Causality of Reagent Choice
Azocane (Heptamethyleneimine): The nucleophilic nitrogen of this cyclic amine is readily

available to initiate the acylation. Its steric profile does not significantly hinder the approach

to the acyl chloride.[2][7]

Chloroacetyl Chloride: This is a superior acylating agent for two reasons. First, the chloride is

an excellent leaving group. Second, the presence of two chlorine atoms (one on the acyl

group, one on the alpha-carbon) creates a strong positive dipole on the carbonyl carbon

through the inductive effect, making it exceptionally electrophilic and reactive.[5][8]

Base (e.g., Triethylamine): The reaction liberates one equivalent of HCl. Without a scavenger

base, this acid would protonate the starting azocane, rendering it non-nucleophilic and

halting the reaction. Triethylamine is chosen because it is a strong enough base to neutralize

HCl but is too sterically hindered to compete with azocane as a nucleophile.[6]

Experimental Protocol: Synthesis of 1-
(Chloroacetyl)azocane
This protocol describes a standard laboratory procedure for the synthesis of 1-
(Chloroacetyl)azocane. All operations should be performed in a well-ventilated chemical fume

hood.

Reaction Setup:

To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add azocane (1.0

eq, e.g., 5.0 g, 44.2 mmol) and anhydrous dichloromethane (100 mL).
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Cool the solution to 0 °C using an ice-water bath.

Add triethylamine (1.2 eq, 6.15 mL, 53.0 mmol) to the stirring solution.

Addition of Acylating Agent:

In a separate dry dropping funnel, dissolve chloroacetyl chloride (1.1 eq, 3.86 mL, 48.6

mmol) in anhydrous dichloromethane (20 mL).[8]

Add the chloroacetyl chloride solution dropwise to the cooled amine solution over 30

minutes, ensuring the internal temperature remains below 5 °C.

Reaction Progression:

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for an additional 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting

azocane is consumed.

Workup and Isolation:

Quench the reaction by slowly adding 50 mL of deionized water.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with 1M HCl (2 x 50 mL), saturated sodium

bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent in

vacuo using a rotary evaporator.

Purification:

The resulting crude product can be purified by column chromatography on silica gel,

typically using a gradient of ethyl acetate in hexanes, to yield 1-(Chloroacetyl)azocane as

a pure compound.
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Synthesis Workflow Diagram
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1-(Chloroacetyl)azocane Triethylammonium
Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-(Chloroacetyl)azocane.

Chemical Reactivity and Applications in Drug
Development
The Chloroacetyl Group as a Covalent Handle
The primary utility of 1-(Chloroacetyl)azocane stems from the reactivity of the α-chloroacetyl

group.[5] The chlorine atom is an effective leaving group, making the adjacent methylene

carbon highly susceptible to nucleophilic attack (SN2 reaction). This feature allows 1-
(Chloroacetyl)azocane to function as an electrophilic building block for covalently modifying

other molecules containing nucleophilic functional groups.

Common nucleophiles that react with the chloroacetyl moiety include:
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Thiols (-SH): React readily to form stable thioether linkages.

Amines (-NH₂): React to form a new C-N bond, often used to link molecular fragments.

Hydroxyls (-OH): Can react, typically under basic conditions, to form ether linkages.

This reactivity is a cornerstone of its application in medicinal chemistry, where it is used to

synthesize more complex molecules by linking the azocane scaffold to other pharmacophores

or functional groups.[9]

Logical Workflow for Molecular Elaboration
The use of 1-(Chloroacetyl)azocane as an intermediate follows a clear logical path. The

azocane ring can be considered a "scaffold" or "payload," which is delivered and covalently

attached to a "target molecule" that possesses a nucleophilic site. This strategy is widely

employed in the development of targeted therapies and functional probes.
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Process

Final Product

1-(Chloroacetyl)azocane
(Electrophile)

Nucleophilic Substitution (SN2)

Target Molecule
with Nucleophile (Nu-H)

Conjugated Molecule
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Click to download full resolution via product page
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Caption: Application of 1-(Chloroacetyl)azocane as a synthetic intermediate.

Safety, Handling, and Storage
Given the hazardous nature of its precursors, 1-(Chloroacetyl)azocane must be handled with

appropriate caution.

Handling:

Always use this compound within a certified chemical fume hood.[10]

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-

resistant gloves (e.g., nitrile), and safety glasses or goggles.[10]

Avoid inhalation of any vapors or dust. Do not allow the material to contact skin or eyes.

Due to the high reactivity of chloroacetyl chloride with water, it is crucial to assume that 1-
(Chloroacetyl)azocane may be moisture-sensitive. Handle under dry conditions where

possible.[11][12]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

and moisture.[12]

Store locked up or in an area accessible only to qualified personnel.[10]

Precursor Hazards:

Azocane (Heptamethyleneimine): Classified as a flammable liquid and is corrosive,

causing severe skin burns and eye damage.[7]

Chloroacetyl Chloride: A highly toxic and corrosive substance that reacts violently with

water, liberating toxic hydrogen chloride gas.[10][11]

Conclusion
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1-(Chloroacetyl)azocane is a strategically important synthetic intermediate whose value lies in

its bifunctional nature. It provides a straightforward method for introducing an azocane ring

while simultaneously presenting a reactive chloroacetyl group for further chemical modification.

This dual capability makes it a powerful tool for medicinal chemists and researchers in the

construction of complex molecular architectures for drug discovery and other applications. A

thorough understanding of its synthesis, reactivity, and handling requirements is essential for its

safe and effective use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1285578/docs#chemical-properties-of-1-chloroacetyl-
azocane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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